Cas no 2167364-22-7 (methyl 2-(azetidin-3-ylidene)propanoate)

• Product Name: methyl 2-(azetidin-3-ylidene)propanoate
• CAS No: 2167364-22-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6510973
• PubChem ID: 165891550
• Update Time: 2025-06-08

methyl 2-(azetidin-3-ylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-3-ylidene)propanoate
• 2167364-22-7
• EN300-1069212

• Inchi： 1S/C7H11NO2/c1-5(7(9)10-2)6-3-8-4-6/h8H,3-4H2,1-2H3
• InChI Key： MHRWEIUYQMDELG-UHFFFAOYSA-N
• SMILES： O(C)C(/C(/C)=C1/CNC/1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(azetidin-3-ylidene)propanoate

Recent Advances in the Study of Methyl 2-(Azetidin-3-ylidene)propanoate (CAS: 2167364-22-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-(azetidin-3-ylidene)propanoate (CAS: 2167364-22-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and ester functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a key subject in drug discovery and development.

The synthesis of methyl 2-(azetidin-3-ylidene)propanoate has been optimized through innovative methodologies, including catalytic asymmetric synthesis and green chemistry approaches. These advancements have not only improved the yield and purity of the compound but also facilitated the exploration of its derivatives. Researchers have reported that the structural flexibility of this molecule allows for the introduction of various functional groups, enhancing its pharmacological properties.

In terms of biological activity, methyl 2-(azetidin-3-ylidene)propanoate has demonstrated notable efficacy in targeting specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of key pathways, such as the NF-κB signaling pathway, which is implicated in chronic inflammation. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders.

One of the most significant findings in recent research is the compound's role in modulating protein-protein interactions (PPIs). PPIs are often considered challenging targets for small molecules, but methyl 2-(azetidin-3-ylidene)propanoate has shown a unique ability to disrupt these interactions, opening new avenues for the development of PPI inhibitors. This property is particularly relevant in oncology, where aberrant PPIs are a hallmark of many cancers.

Despite these promising results, challenges remain in the clinical translation of methyl 2-(azetidin-3-ylidene)propanoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development.

In conclusion, methyl 2-(azetidin-3-ylidene)propanoate (CAS: 2167364-22-7) represents a valuable scaffold in medicinal chemistry, with wide-ranging applications in drug discovery. Ongoing research efforts are expected to uncover additional therapeutic uses and optimize its pharmacological profile, paving the way for its eventual clinical application.